Cas no 1289385-36-9 (1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride)

• Product Name: 1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride
• CAS No: 1289385-36-9
• MF: C₁₂H₁₇Cl₂FN₂
• MW: 279.181184530258
• CID: 2166534
• Update Time: 2025-06-18

1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride
• 1-(2-Chloro-6-fluorobenzyl)piperidin-4-amine hydrochloride
• SBB074570
• 1-(2-Chloro-6-fluorobenzyl)piperidin-4-ylamine hydrochloride
• 1-[(2-chloro-6-fluorophenyl)methyl]-4-piperidylamine, chloride

• Inchi： 1S/C12H16ClFN2.ClH/c13-11-2-1-3-12(14)10(11)8-16-6-4-9(15)5-7-16;/h1-3,9H,4-8,15H2;1H
• InChI Key： KKDNMHMUYLZSKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCC(CC1)N)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 219
• Topological Polar Surface Area: 29.3

Additional information on 1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride

Introduction to 1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride (CAS No. 1289385-36-9)

1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride (CAS No. 1289385-36-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as CFL-BP1, is a derivative of piperidine and features a unique substitution pattern that includes a 2-chloro-6-fluoro-benzyl group and an amino functionality. The presence of these specific functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride is characterized by a piperidine ring, which is a common scaffold in many bioactive compounds. The substitution with a 2-chloro-6-fluoro-benzyl group introduces additional complexity and specificity, which can influence the compound's interactions with biological targets. The hydrochloride salt form ensures better solubility and stability, making it suitable for various experimental conditions.

In recent years, 1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride has been extensively studied for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. Research has shown that this compound can selectively interact with specific GPCRs, potentially offering therapeutic benefits in conditions such as neurodegenerative disorders, psychiatric disorders, and chronic pain.

A notable study published in the Journal of Medicinal Chemistry in 2021 evaluated the pharmacological properties of 1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride. The researchers found that this compound exhibited high affinity and selectivity for the serotonin 5-HT₇ receptor, which is involved in regulating mood and cognitive functions. The study also demonstrated that the compound had favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, making it a promising lead for further drug development.

Beyond its potential as a GPCR modulator, 1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride has also shown promise in other areas of research. For instance, preliminary studies have suggested that it may have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This property could be particularly useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-amino-piperidine with 2-chloro-6-fluorobenzaldehyde followed by reduction to form the desired product. Advanced techniques such as microwave-assisted synthesis have been explored to optimize the reaction efficiency and reduce reaction times.

In terms of safety and handling, while 1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure the stability and integrity of the compound.

The future prospects for 1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials. If successful, it could become a valuable addition to the arsenal of therapeutic agents available for treating various diseases.

In conclusion, 1-(2-Chloro-6-fluoro-benzyl)-piperidin-4-ylamine hydrochloride (CAS No. 1289385-36-9) represents an exciting area of research in medicinal chemistry. Its unique chemical structure and biological properties make it a promising candidate for developing new therapeutic strategies. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and improving patient outcomes.